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Compound of Interest

Compound Name: 2,4-Difluoropyridine

Cat. No.: B1303125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 2,4-
Difluoropyridine, a key fluorinated pyridine derivative utilized in various chemical syntheses,
particularly in the development of novel pharmaceuticals and agrochemicals. The information is
presented to facilitate easy access and comparison for researchers and professionals in the
field.

Core Physical and Chemical Properties

2,4-Difluoropyridine is a colorless liquid at room temperature.[1][2][3] It is recognized for its
role as a versatile building block in organic synthesis. The following table summarizes its key
physical properties based on available data.
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Property Value Source(s)
Molecular Formula CsHsF2N [1112][4115116]
Molecular Weight 115.08 g/mol [1][2][4]116]
CAS Number 34941-90-7 [1][2][4][6]
Appearance Colorless liquid [11121[3]
Boiling Point 106 °C (lit.) [2][7]
Density 1.263 g/cm3 [2]

Specific Gravity 1.27 [1]

Refractive Index

1.4370-1.4410

[2](8]

Vapor Pressure

16.8 mmHg at 25°C

[2]

Flash Point 27.8°C [2]
pKa (Predicted) -1.55+0.10 [2][3]
Melting Point N/A [1][2]
Solubility N/A [2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2,4-

Difluoropyridine are not explicitly available in the surveyed literature. The provided data are

typically referenced as literature values or predicted data. However, standard methodologies

for determining these key physical properties are outlined below.

General Methodologies for Physical Property Determination:

» Boiling Point: The boiling point is typically determined by distillation at atmospheric pressure.

The temperature at which the liquid and vapor phases are in equilibrium is recorded as the

boiling point. For more precise measurements, a method like the one described by the

OECD Guideline 103 can be employed, which involves measuring the boiling temperature

while ensuring the substance's purity.
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» Density: The density of a liquid can be measured using a pycnometer or a digital density
meter. The mass of a known volume of the substance is determined at a specific
temperature, and the density is calculated.

o Refractive Index: The refractive index is measured using a refractometer, which determines
the extent to which light is bent when it passes through the substance. This is typically done
at a standard temperature, such as 20°C or 25°C, using the sodium D-line.

o Vapor Pressure: Vapor pressure can be determined using various methods, such as the
static method, dynamic method (ebulliometry), or effusion method. The choice of method
depends on the expected vapor pressure range of the substance.

o Flash Point: The flash point is determined using either an open-cup or a closed-cup
apparatus. The substance is heated, and a flame is periodically passed over the surface until
a flash is observed.

Logical Relationship of Physical Properties

The following diagram illustrates the hierarchical relationship and categorization of the physical
properties of 2,4-Difluoropyridine.
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Caption: Categorization of 2,4-Difluoropyridine’'s physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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